Cas no 959311-13-8 ((3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine)

• Product Name: (3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine
• CAS No: 959311-13-8
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD11215428
• CID: 1086316
• PubChem ID: 6420656
• Update Time: 2025-11-02

(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-4,5-dihydroisoxazol-5-yl)methanamine
• 1-(3-Methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine
• 1-(3-methyl-4,5-dihydroisoxazol-5-yl)methanamine(SALTDATA: HCl)
• 4,?5-?dihydro-?3-?methyl-5-?Isoxazolemethanamine
• (3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine
• 959311-13-8
• A916619
• EN300-216180
• 1-(3-Methyl-4,5-dihydro-5-isoxazolyl)methanamine
• FT-0709519
• c-(3-Methyl-4,5-dihydroisoxazol-5-yl)methylamine
• AKOS005169127
• WGEHEKHOMIDZQR-UHFFFAOYSA-N
• 1-(3-METHYL-4,5-DIHYDROISOXAZOL-5-YL)METHANAMINE HYDROCHLORIDE
• ALBB-010040
• STK500788
• DA-22084

• MDL： MFCD11215428
• Inchi： 1S/C5H10N2O/c1-4-2-5(3-6)8-7-4/h5H,2-3,6H2,1H3
• InChI Key： WGEHEKHOMIDZQR-UHFFFAOYSA-N
• SMILES： O1C(CN)CC(C)=N1

Computed Properties

• Exact Mass: 114.079312947g/mol
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines

Additional information on (3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine

Comprehensive Guide to (3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine (CAS No. 959311-13-8): Properties, Applications, and Market Insights

(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine (CAS No. 959311-13-8) is a specialized heterocyclic amine compound with a unique molecular structure that combines an oxazole ring with an amine functional group. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity profile and potential biological activities. The compound's systematic name reflects its structural features: a 3-methyl-4,5-dihydro-1,2-oxazole core with a methanamine substituent at the 5-position.

In recent years, the demand for novel heterocyclic compounds like (3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine has increased dramatically, particularly in drug discovery programs. Researchers are particularly interested in its potential as a pharmacophore or building block for more complex molecules. The compound's oxazole moiety is known to participate in various biochemical interactions, making it valuable for designing enzyme inhibitors or receptor modulators.

The physical and chemical properties of 959311-13-8 make it suitable for various synthetic applications. As a liquid amine derivative, it exhibits moderate polarity and good solubility in common organic solvents, which facilitates its use in diverse chemical reactions. The compound's amine functionality allows for straightforward derivatization through acylation, alkylation, or reductive amination reactions, while the oxazole ring provides stability and potential for further functionalization.

Current research trends highlight the growing importance of oxazole-containing compounds in medicinal chemistry. (3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine serves as a valuable intermediate in the synthesis of potential antimicrobial agents, anti-inflammatory drugs, and central nervous system active compounds. Its structural features are particularly relevant in addressing modern healthcare challenges, including the search for new antiviral compounds and antibiotic alternatives.

From a synthetic chemistry perspective, CAS 959311-13-8 offers several advantages. The compound's dihydrooxazole structure provides a balance between reactivity and stability, making it suitable for multi-step synthetic sequences. Many researchers utilize this building block to construct more complex nitrogen-containing heterocycles, which are prevalent in many biologically active molecules. The methyl group at the 3-position adds steric influence that can be exploited for selective reactions.

The commercial availability of (3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine has improved in recent years, with several specialty chemical suppliers offering this compound in various quantities. Market analysis suggests growing demand from both academic research institutions and pharmaceutical development laboratories. Quality specifications typically emphasize high purity levels (>95%) to ensure reliable performance in sensitive synthetic applications.

Storage and handling recommendations for 959311-13-8 follow standard protocols for amine-containing compounds. The material should be kept in tightly sealed containers under inert atmosphere to prevent degradation. While not classified as highly hazardous, proper laboratory practices including the use of personal protective equipment are recommended when working with this chemical.

Analytical characterization of (3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy clearly shows the distinctive signals of the oxazole protons and the amine protons. Mass spectrometry confirms the molecular weight, while infrared spectroscopy verifies the presence of characteristic functional groups. These analytical methods ensure proper identification and quality control of the material.

Future prospects for CAS No. 959311-13-8 appear promising, particularly in the context of green chemistry initiatives. Researchers are exploring more sustainable synthetic routes to this and related oxazole derivatives, including catalytic methods and solvent-free conditions. The compound's potential applications in bioconjugation chemistry and material science are also being investigated, expanding its utility beyond traditional pharmaceutical applications.

For researchers considering (3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine for their projects, several key considerations apply. The compound's reactivity profile suggests compatibility with various cross-coupling reactions and cyclization strategies. Its chiral center (at the 5-position) offers opportunities for asymmetric synthesis, though most commercial supplies are provided as racemic mixtures unless otherwise specified.

In conclusion, 959311-13-8 represents an interesting and valuable chemical building block with diverse potential applications. Its unique combination of an oxazole heterocycle and primary amine functionality makes it particularly useful for medicinal chemistry and materials science research. As synthetic methodologies continue to advance and new biological targets emerge, the importance of specialized intermediates like (3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine is likely to grow significantly in the coming years.